Cas no 139172-64-8 (ethyl oxolane-3-carboxylate)

• Product Name: ethyl oxolane-3-carboxylate
• CAS No: 139172-64-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD06204767
• CID: 902676
• PubChem ID: 22625134
• Update Time: 2025-06-11

ethyl oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl tetrahydrofuran-3-carboxylate
• ethyl oxolane-3-carboxylate
• Ethyl tetrahydro-3-furoate
• 3-oxolanecarboxylic acid ethyl ester
• AKOS008146676
• Z802555350
• EN300-81926
• A807493
• DTXSID60627050
• MFCD06204767
• Ethyltetrahydrofuran-3-carboxylate
• SCHEMBL7666182
• BS-26594
• DB-063295
• 139172-64-8

• MDL： MFCD06204767
• Inchi： 1S/C7H12O3/c1-2-10-7(8)6-3-4-9-5-6/h6H,2-5H2,1H3
• InChI Key： XEQXCAOMSYMYRD-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.076
• Boiling Point: 180.8 °C at 760 mmHg
• Flash Point: 65.6 °C
• PSA: 35.53000
• LogP: 0.58600

Additional information on ethyl oxolane-3-carboxylate

Comprehensive Guide to Ethyl Oxolane-3-carboxylate (CAS No. 139172-64-8): Properties, Applications, and Industry Insights

Ethyl oxolane-3-carboxylate (CAS No. 139172-64-8) is a versatile organic compound gaining traction in pharmaceutical, agrochemical, and specialty chemical industries. This ester derivative of oxolane (tetrahydrofuran) is valued for its unique molecular structure, which combines a carboxylate group with a cyclic ether moiety. Its chemical formula C₇H₁₂O₃ and molecular weight of 144.17 g/mol make it a lightweight yet reactive intermediate for synthetic applications.

Recent trends show growing interest in sustainable solvents and bio-based intermediates, positioning ethyl oxolane-3-carboxylate as a candidate for green chemistry initiatives. Researchers highlight its potential as a low-toxicity alternative to traditional solvents, aligning with the industry's shift toward eco-friendly synthesis. The compound's polar aprotic nature and moderate boiling point (≈210°C) facilitate its use in reactions requiring controlled polarity.

In pharmaceutical applications, CAS 139172-64-8 serves as a chiral building block for drug development. Its oxolane ring enables stereoselective transformations, crucial for producing active pharmaceutical ingredients (APIs). A 2023 study in the Journal of Medicinal Chemistry emphasized its role in synthesizing neuroprotective agents, correlating with rising searches for "neurodegenerative disease treatments" and "blood-brain barrier permeable compounds".

The agrochemical sector utilizes ethyl oxolane-3-carboxylate as a precursor for herbicide adjuvants and pesticide synergists. Its ability to enhance formulation stability responds to the demand for high-efficiency crop protection solutions—a hot topic in precision agriculture forums. Analytical techniques like GC-MS and HPLC confirm its purity (>98%), a critical parameter for regulatory compliance.

From a synthetic chemistry perspective, this compound participates in Michael additions and cyclization reactions, frequently discussed in organic chemistry tutorials and patent literature. Its Knoevenagel condensation reactivity makes it valuable for constructing heterocyclic frameworks, addressing the surge in queries about "heterocycle synthesis shortcuts" among chemistry students.

Storage recommendations for ethyl oxolane-3-carboxylate include inert atmospheres and moisture-free conditions, reflecting broader industry concerns about chemical shelf-life extension. Safety data sheets (SDS) classify it as non-hazardous under normal handling conditions, though standard laboratory PPE (gloves, goggles) is advised—a detail often searched alongside "safe ester handling".

Market analysts project growth for CAS 139172-64-8 due to expanding custom synthesis services and contract manufacturing demands. Price trends (~$150/kg for research-grade) correlate with availability of oxolane derivatives, a niche segment experiencing 12% annual growth according to 2024 chemical industry reports.

Innovative applications include its use in flavor and fragrance compositions, where its fruity-etheric odor profile complements natural aroma formulations. This aligns with consumer trends toward "clean-label" ingredients—a frequently Googled term in food technology circles.

For researchers exploring structure-activity relationships (SAR), the compound's logP value of 0.82 suggests favorable lipophilicity for drug design. Computational chemistry studies utilizing molecular docking software frequently reference this parameter, coinciding with increased academic interest in "in silico ADMET prediction" methods.

Environmental fate studies indicate ethyl oxolane-3-carboxylate undergoes aerobic biodegradation within 28 days (OECD 301B), making it a candidate for green solvent replacement programs. This data responds to regulatory pressures and search queries about "biodegradable chemical alternatives" in industrial applications.